Cas no 1804878-68-9 (2-Chloro-4-fluoro-6-methylbenzenethiol)

• Product Name: 2-Chloro-4-fluoro-6-methylbenzenethiol
• CAS No: 1804878-68-9
• MF: C₇H₆ClFS
• MW: 176.638943195343
• CID: 4961151
• Update Time: 2023-08-24

2-Chloro-4-fluoro-6-methylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-6-methylthiophenol
• 2-chloro-4-fluoro-6-methylbenzenethiol
• 2-Chloro-4-fluoro-6-methylbenzenethiol

• Inchi： 1S/C7H6ClFS/c1-4-2-5(9)3-6(8)7(4)10/h2-3,10H,1H3
• InChI Key： YKNHDFQLQMNEDX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=C1S)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.2
• Topological Polar Surface Area: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols